Cas no 2137800-62-3 (3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2137800-62-3
• MF: C₈H₉ClN₂S
• MW: 200.688459157944
• CID: 6249311
• PubChem ID: 165459751
• Update Time: 2025-05-20

3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine
• EN300-742492
• 2137800-62-3
• 3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C8H9ClN2S/c9-7-3-6(4-10-5-7)8-1-2-12-11-8/h1-3,7,10H,4-5H2
• InChI Key： CZDQAHQXFNTHBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CSN=2)CNC1

Computed Properties

• Exact Mass: 200.0174972g/mol
• Monoisotopic Mass: 200.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine

3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine: A Comprehensive Overview

3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine, with the CAS number 2137800-62-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule combines a tetrahydropyridine ring system with a thiazole moiety and a chlorine substituent, making it a versatile scaffold for further chemical modifications.

The tetrahydropyridine ring system is a well-known structure in organic chemistry, often used as a precursor for the synthesis of various bioactive compounds. The presence of the thiazole group further enhances the compound's potential for interaction with biological targets. Thiazoles are heterocyclic compounds that are widely studied due to their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of such compounds in the development of new antibiotics and antiviral agents. The integration of the thiazole group into the tetrahydropyridine framework in 3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine opens up new possibilities for exploring its pharmacological profile.

The chlorine substituent at position 3 adds another layer of complexity to this molecule. Chlorine atoms are often used in drug design to improve pharmacokinetic properties such as solubility and bioavailability. Additionally, the chlorine atom can act as an electron-withdrawing group, potentially influencing the electronic properties of the molecule and its interactions with biological targets.

In terms of synthesis, 3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine can be prepared through various routes depending on the starting materials and reaction conditions. One common approach involves the coupling of appropriate intermediates to form the tetrahydropyridine ring followed by substitution reactions to introduce the thiazole and chlorine groups. The exact synthetic pathway would depend on the availability of starting materials and desired stereochemistry.

The compound's structure suggests potential applications in several areas. For example, its tetrahydropyridine core is reminiscent of calcium channel blockers like nifedipine and nicardipine. While these drugs are used primarily for cardiovascular conditions such as hypertension and angina pectoris, 3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine could serve as a lead compound for developing new drugs with similar or enhanced pharmacological profiles.

Beyond its structural significance, 3-Chloro-5-(1,2-thiazol-3-yl)-1,2,3,6-tetrahydropyridine strong>has been studied for its potential role in neuroprotection. Recent research has shown that certain derivatives of this compound exhibit neuroprotective effects by modulating glutamate signaling pathways or reducing oxidative stress in neuronal cells.

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